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Compound of Interest

Compound Name: Cyclamidomycin

Cat. No.: B10828874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclamidomycin, also known as Desdanine or Pyracrimycin A, is an antibiotic belonging to

the acrylamide class.[1][2] First isolated from Streptomyces sp., it exhibits antimicrobial activity

against a range of bacteria.[1] This technical guide provides a comprehensive overview of the

known physicochemical properties and stability of Cyclamidomycin. Due to the limited

availability of detailed experimental studies on Cyclamidomycin in publicly accessible

literature, this guide combines reported data with established principles of pharmaceutical

stability testing to offer a thorough resource for researchers.

Physicochemical Properties
Cyclamidomycin is a white to off-white solid at room temperature. Its fundamental

physicochemical properties are summarized in the table below.

Table 1: Physicochemical Properties of Cyclamidomycin
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Property Value Source

Molecular Formula C₇H₁₀N₂O [1][2]

Molecular Weight 138.17 g/mol [2]

IUPAC Name
(2E)-3-(3,4-dihydro-2H-pyrrol-

5-yl)acrylamide
[2]

CAS Number 35663-85-5 [1][2]

Appearance Solid MedKoo Biosciences

Solubility Soluble in DMSO [1][2]

Storage Conditions

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

InvivoChem

Stability Profile
The stability of an active pharmaceutical ingredient (API) is a critical factor in drug

development, influencing its formulation, storage, and shelf-life. While specific, in-depth stability

studies on Cyclamidomycin are not widely published, its structural motifs—an α,β-unsaturated

amide (acrylamide) and a 1,4-dihydropyrrole ring—provide insights into its potential

degradation pathways.

General Storage Recommendations
Commercial suppliers recommend storing Cyclamidomycin as a solid powder at -20°C for

long-term storage (up to 3 years) and at 4°C for shorter periods (up to 2 years). When

dissolved in a solvent such as DMSO, it is recommended to store aliquots at -80°C for up to 6

months or -20°C for up to 1 month to minimize degradation.[1]

Potential Degradation Pathways
Based on the chemical structure of Cyclamidomycin, the following degradation pathways are

plausible under stress conditions:
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Hydrolysis: The acrylamide functional group is susceptible to hydrolysis, particularly under

acidic or basic conditions. This would lead to the formation of (2E)-3-(3,4-dihydro-2H-pyrrol-

5-yl)acrylic acid and ammonia.

Oxidation: The dihydropyrrole ring and the double bond in the acrylamide moiety are

potential sites for oxidation. This could lead to the formation of various oxidation products,

including N-oxides and epoxides.

Photodegradation: Exposure to light, particularly UV radiation, can induce isomerization of

the double bond or other photochemical reactions.

Polymerization: Acrylamide and its derivatives are known to undergo polymerization,

especially in the presence of free radicals, which can be initiated by heat, light, or oxidizing

agents.
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Hypothetical Degradation Pathways of Cyclamidomycin

Cyclamidomycin
((2E)-3-(3,4-dihydro-2H-pyrrol-5-yl)acrylamide)

Hydrolysis
(Acidic/Basic Conditions)

 H+/OH- 

Oxidation
(e.g., H2O2)

 [O] 

Photodegradation
(UV/Vis Light)

 hν 

Polymerization
(Radical Initiators)

 R• 

(2E)-3-(3,4-dihydro-2H-pyrrol-5-yl)acrylic acid + NH3 N-oxides, Epoxides, etc. Cis-Isomer, etc. Poly(cyclamidomycin)
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Experimental Workflow for Forced Degradation Studies

Start: Cyclamidomycin Sample

Apply Stress Conditions

Acid Hydrolysis
(0.1N HCl, RT/60°C)

Hydrolytic

Base Hydrolysis
(0.1N NaOH, RT/60°C)

Hydrolytic

Oxidation
(3% H2O2, RT)

Oxidative

Thermal Degradation
(70°C, Solid)

Thermal

Photodegradation
(ICH Q1B)

Photolytic

Analyze by Stability-Indicating
HPLC-UV/MS

Data Interpretation:
- Identify Degradants

- Determine Degradation Pathway
- Assess Mass Balance

End: Stability Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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